Cas no 2168855-14-7 (2-Oxepanecarboxylic acid, 6,6-difluoro-)

• Product Name: 2-Oxepanecarboxylic acid, 6,6-difluoro-
• CAS No: 2168855-14-7
• MF: C₇H₁₀F₂O₃
• MW: 180.149309635162
• CID: 5261162
• Update Time: 2025-05-19

2-Oxepanecarboxylic acid, 6,6-difluoro- Chemical and Physical Properties

Names and Identifiers

• 2-Oxepanecarboxylic acid, 6,6-difluoro-

• Inchi： 1S/C7H10F2O3/c8-7(9)3-1-2-5(6(10)11)12-4-7/h5H,1-4H2,(H,10,11)
• InChI Key： GAUBJWZCOHWPSK-UHFFFAOYSA-N
• SMILES： O1CC(F)(F)CCCC1C(O)=O

Additional information on 2-Oxepanecarboxylic acid, 6,6-difluoro-

2-Oxepanecarboxylic Acid, 6,6-Difluoro- (CAS No: 2168855-14-7)

The compound 2-Oxepanecarboxylic Acid, 6,6-Difluoro- (CAS No: 2168855-14-7) is a unique organic molecule belonging to the class of carboxylic acids with a bicyclic structure. Its chemical formula is C₈H₇F₂O₃, and it features a fused bicyclic system comprising an oxepane ring and a carboxylic acid group. The presence of two fluorine atoms at the 6-position of the oxepane ring introduces distinct electronic and steric properties to the molecule, making it a subject of interest in various chemical and pharmaceutical research domains.

The synthesis of 2-Oxepanecarboxylic Acid, 6,6-Difluoro- involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity. Recent advancements in catalytic asymmetric synthesis have enabled researchers to explore enantioselective pathways for constructing such complex bicyclic systems. These methods are particularly valuable in drug discovery programs where stereochemistry plays a critical role in biological activity.

One of the most promising applications of 2-Oxepanecarboxylic Acid, 6,6-Difluoro- lies in its potential as a building block for advanced pharmaceutical compounds. The fluorine atoms at the 6-position contribute to enhanced lipophilicity and metabolic stability, which are desirable properties for drug candidates targeting various therapeutic areas such as oncology and neurodegenerative diseases. Recent studies have highlighted its utility in designing inhibitors for protein kinases and other enzyme targets.

In addition to its pharmaceutical applications, 2-Oxepanecarboxylic Acid, 6,6-Difluoro- has shown potential in materials science as a precursor for functional polymers and high-performance adhesives. Its rigid bicyclic structure provides mechanical stability to polymer networks while the carboxylic acid group facilitates cross-linking reactions under mild conditions.

The physical properties of 2-Oxepanecarboxylic Acid, 6,6-Difluoro- are well-documented in recent literature. It has a melting point of approximately 185°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum exhibits absorption bands characteristic of conjugated systems within the bicyclic framework.

From an environmental standpoint, the degradation pathways of 2-Oxepanecarboxylic Acid, 6,6-Difluoro- have been studied under simulated environmental conditions. Research indicates that it undergoes hydrolytic cleavage under alkaline conditions to yield simpler carboxylate derivatives. This information is crucial for assessing its environmental impact and designing sustainable manufacturing processes.

In conclusion, 2-Oxepanecarboxylic Acid, 6,6-Difluoro- (CAS No: 2168855-14-7) stands out as a versatile compound with applications spanning drug discovery, materials science, and environmental chemistry. Its unique structural features and favorable chemical properties make it an invaluable tool for researchers across diverse disciplines.